Cas no 261504-18-1 (Zinc 2 3 9 10 16 17 23 24-octakis(octyl&)

• Product Name: Zinc 2 3 9 10 16 17 23 24-octakis(octyl&
• CAS No: 261504-18-1
• MF: C₉₆H₁₄₄N₈O₈Zn
• MW: 1603.62838363647
• CID: 247342
• PubChem ID: 24869591
• Update Time: 2023-10-31

Zinc 2 3 9 10 16 17 23 24-octakis(octyl& Chemical and Physical Properties

Names and Identifiers

• Zinc,[2,3,9,10,16,17,23,24-octakis(octyloxy)-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (SP-4-1)-
• 2,3,9,10,16,17,23,24-octakis(octyloxy)-29H,31H-phthalocyaninezinc
• Zinc,[2,3,9,10,16,17,23,24-octakis(octyloxy)-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]...
• zinc-2,3,9,10,16,17,23,24-octakis-(octyloxy)-29H,31H-phthalocyanine
• Zinc 2 3 9 10 16 17 23 24-octakis(octyl&

• MDL： MFCD00274341
• Inchi： 1S/C96H144N8O8.Zn/c1-9-17-25-33-41-49-57-105-81-65-73-74(66-82(81)106-58-50-42-34-26-18-10-2)90-97-89(73)101-91-75-67-83(107-59-51-43-35-27-19-11-3)84(108-60-52-44-36-28-20-12-4)68-76(75)93(98-91)103-95-79-71-87(111-63-55-47-39-31-23-15-7)88(112-64-56-48-40-32-24-16-8)72-80(79)96(100-95)104-94-78-70-86(110-62-54-46-38-30-22-14-6)85(69-77(78)92(99-94)102-90)109-61-53-45-37-29-21-13-5;/h65-72H,9-64H2,1-8H3;/q-2;+2
• InChI Key： KEIALLXXQQVIQR-UHFFFAOYSA-N
• SMILES： [Zn+2].O(CCCCCCCC)C1C(=CC2C3=NC4C5C=C(C(=CC=5C(N=4)=NC4=C5C=C(C(=CC5=C(N=C5C6C=C(C(=CC=6C(=N5)N=C(C=2C=1)[N-]3)OCCCCCCCC)OCCCCCCCC)[N-]4)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC)OCCCCCCCC |t:13,25,36,48|

Computed Properties

• Exact Mass: 1602.043210 g/mol
• Monoisotopic Mass: 1601.039855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 113
• Rotatable Bond Count: 64
• Complexity: 2340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 754
• XLogP3: nothing
• Surface Charge: 0
• Molecular Weight: 1603.6
• Topological Polar Surface Area: 150

Experimental Properties

• Color/Form: Solids
• Melting Point: >300 °C (lit.)
• Solubility: Not determined

Zinc 2 3 9 10 16 17 23 24-octakis(octyl& Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Phthalocyanines